![molecular formula C21H20N4O3 B2360188 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one CAS No. 2380190-48-5](/img/structure/B2360188.png)
6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one
Overview
Description
6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one is a chemical compound that has been widely researched for its potential therapeutic applications. This compound belongs to the pyridazinone family and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one involves the inhibition of specific enzymes and pathways that are involved in the development and progression of various diseases. This compound has been shown to exhibit potent anti-inflammatory, anti-cancer, and anti-diabetic properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one have been extensively studied in vitro and in vivo. This compound has been shown to modulate various signaling pathways and cellular processes, leading to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one in laboratory experiments include its potent therapeutic effects, high selectivity, and low toxicity. However, the limitations of this compound include its low solubility and stability, which may affect its efficacy in certain experimental settings.
Future Directions
There are several future directions for the research of 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one. These include the development of more efficient synthesis methods, the optimization of its therapeutic properties, and the evaluation of its efficacy in clinical trials. Additionally, further research is needed to investigate the potential applications of this compound in other disease areas.
Synthesis Methods
The synthesis of 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one involves the reaction of 2-amino-5-(2-methoxyphenyl)pyridazin-3(2H)-one with 1-(2-pyridin-3-ylacetyl)azetidin-3-ol in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the product is purified using standard laboratory techniques.
Scientific Research Applications
The potential therapeutic applications of 6-(2-Methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one have been extensively researched in the scientific community. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.
properties
IUPAC Name |
6-(2-methoxyphenyl)-2-[1-(2-pyridin-3-ylacetyl)azetidin-3-yl]pyridazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O3/c1-28-19-7-3-2-6-17(19)18-8-9-20(26)25(23-18)16-13-24(14-16)21(27)11-15-5-4-10-22-12-15/h2-10,12,16H,11,13-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABEBUFZNDYFHDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=NN(C(=O)C=C2)C3CN(C3)C(=O)CC4=CN=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[(2-Chlorophenyl)methyl]-1,3-dimethyl-8-(3-phenylpropylsulfanyl)purine-2,6-dione](/img/structure/B2360109.png)
![4-(1-isopentyl-1H-benzo[d]imidazol-2-yl)-1-(3-(methylthio)phenyl)pyrrolidin-2-one](/img/structure/B2360113.png)
![2-(1,3-benzothiazol-2-ylsulfanyl)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}acetamide](/img/structure/B2360121.png)
